Cas no 2228879-69-2 (2-hydroxy-2-{pyrazolo1,5-apyrimidin-2-yl}acetic acid)
2-hydroxy-2-{pyrazolo1,5-apyrimidin-2-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-hydroxy-2-{pyrazolo1,5-apyrimidin-2-yl}acetic acid
- EN300-1746825
- 2-hydroxy-2-{pyrazolo[1,5-a]pyrimidin-2-yl}acetic acid
- 2228879-69-2
-
- Inchi: 1S/C8H7N3O3/c12-7(8(13)14)5-4-6-9-2-1-3-11(6)10-5/h1-4,7,12H,(H,13,14)
- InChI Key: YTMJVFZSVKXZGX-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)C1C=C2N=CC=CN2N=1
Computed Properties
- Exact Mass: 193.04874109g/mol
- Monoisotopic Mass: 193.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 87.7Ų
2-hydroxy-2-{pyrazolo1,5-apyrimidin-2-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1746825-0.05g |
2-hydroxy-2-{pyrazolo[1,5-a]pyrimidin-2-yl}acetic acid |
2228879-69-2 | 0.05g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1746825-0.1g |
2-hydroxy-2-{pyrazolo[1,5-a]pyrimidin-2-yl}acetic acid |
2228879-69-2 | 0.1g |
$1307.0 | 2023-09-20 | ||
| Enamine | EN300-1746825-0.25g |
2-hydroxy-2-{pyrazolo[1,5-a]pyrimidin-2-yl}acetic acid |
2228879-69-2 | 0.25g |
$1366.0 | 2023-09-20 | ||
| Enamine | EN300-1746825-0.5g |
2-hydroxy-2-{pyrazolo[1,5-a]pyrimidin-2-yl}acetic acid |
2228879-69-2 | 0.5g |
$1426.0 | 2023-09-20 | ||
| Enamine | EN300-1746825-1.0g |
2-hydroxy-2-{pyrazolo[1,5-a]pyrimidin-2-yl}acetic acid |
2228879-69-2 | 1g |
$1485.0 | 2023-06-03 | ||
| Enamine | EN300-1746825-2.5g |
2-hydroxy-2-{pyrazolo[1,5-a]pyrimidin-2-yl}acetic acid |
2228879-69-2 | 2.5g |
$2912.0 | 2023-09-20 | ||
| Enamine | EN300-1746825-5.0g |
2-hydroxy-2-{pyrazolo[1,5-a]pyrimidin-2-yl}acetic acid |
2228879-69-2 | 5g |
$4309.0 | 2023-06-03 | ||
| Enamine | EN300-1746825-10.0g |
2-hydroxy-2-{pyrazolo[1,5-a]pyrimidin-2-yl}acetic acid |
2228879-69-2 | 10g |
$6390.0 | 2023-06-03 | ||
| Enamine | EN300-1746825-1g |
2-hydroxy-2-{pyrazolo[1,5-a]pyrimidin-2-yl}acetic acid |
2228879-69-2 | 1g |
$1485.0 | 2023-09-20 | ||
| Enamine | EN300-1746825-5g |
2-hydroxy-2-{pyrazolo[1,5-a]pyrimidin-2-yl}acetic acid |
2228879-69-2 | 5g |
$4309.0 | 2023-09-20 |
2-hydroxy-2-{pyrazolo1,5-apyrimidin-2-yl}acetic acid Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-hydroxy-2-{pyrazolo1,5-apyrimidin-2-yl}acetic acid
Comprehensive Overview of 2-hydroxy-2-{pyrazolo[1,5-a]pyrimidin-2-yl}acetic acid (CAS No. 2228879-69-2)
2-hydroxy-2-{pyrazolo[1,5-a]pyrimidin-2-yl}acetic acid (CAS No. 2228879-69-2) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both a hydroxyl group and a carboxylic acid moiety in its structure enhances its versatility, making it a promising candidate for drug discovery and material science applications.
In recent years, the demand for pyrazolo[1,5-a]pyrimidine derivatives has surged, driven by their role as key intermediates in the synthesis of bioactive molecules. Researchers are particularly interested in 2-hydroxy-2-{pyrazolo[1,5-a]pyrimidin-2-yl}acetic acid due to its potential as a building block for kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The compound's CAS No. 2228879-69-2 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.
One of the most compelling aspects of 2-hydroxy-2-{pyrazolo[1,5-a]pyrimidin-2-yl}acetic acid is its compatibility with green chemistry principles. As sustainability becomes a focal point in chemical research, this compound's synthesis routes are being optimized to minimize environmental impact. Questions like "How to synthesize pyrazolo[1,5-a]pyrimidine derivatives sustainably?" or "What are the applications of CAS No. 2228879-69-2 in drug development?" are increasingly common in academic and industrial forums, highlighting its relevance to contemporary research trends.
The compound's structural motif also aligns with the rising interest in fragment-based drug design (FBDD). Its pyrazolo[1,5-a]pyrimidine core serves as a privileged scaffold, enabling the exploration of new therapeutic targets. Additionally, its hydroxyacetic acid side chain offers opportunities for further functionalization, a feature highly valued in combinatorial chemistry. These attributes make 2-hydroxy-2-{pyrazolo[1,5-a]pyrimidin-2-yl}acetic acid a subject of intense study in high-throughput screening programs.
From an analytical perspective, CAS No. 2228879-69-2 exhibits favorable physicochemical properties, including moderate solubility and stability under physiological conditions. These characteristics are critical for its potential use in pharmaceutical formulations. Recent studies have explored its pharmacokinetic profile, addressing queries such as "What is the bioavailability of pyrazolo[1,5-a]pyrimidine-based compounds?" and "How does 2-hydroxy-2-{pyrazolo[1,5-a]pyrimidin-2-yl}acetic acid interact with biological targets?" Such investigations underscore its promise as a lead compound in drug development pipelines.
Beyond pharmaceuticals, 2-hydroxy-2-{pyrazolo[1,5-a]pyrimidin-2-yl}acetic acid has potential applications in agrochemicals. Its heterocyclic framework is structurally similar to known herbicides and fungicides, prompting research into its efficacy as a crop protection agent. The compound's mode of action and environmental safety are active areas of exploration, addressing industry demands for safer and more effective agrochemical solutions.
In summary, 2-hydroxy-2-{pyrazolo[1,5-a]pyrimidin-2-yl}acetic acid (CAS No. 2228879-69-2) represents a multifaceted compound with broad applicability across life sciences. Its integration into drug discovery, green chemistry, and agrochemical innovation positions it as a valuable asset for researchers and industries alike. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.
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